Cas no 823215-15-2 (Benzenamine, 2-bromo-4,5-bis(1-methylethyl)-)

Benzenamine, 2-bromo-4,5-bis(1-methylethyl)- structure
823215-15-2 structure
Product Name:Benzenamine, 2-bromo-4,5-bis(1-methylethyl)-
CAS No:823215-15-2
MF:C12H18BrN
MW:256.182022571564
CID:694624
PubChem ID:71419318
Update Time:2025-04-19

Benzenamine, 2-bromo-4,5-bis(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 2-bromo-4,5-bis(1-methylethyl)-
    • 2-bromo-4,5-di(propan-2-yl)aniline
    • 823215-15-2
    • DTXSID80838585
    • Inchi: 1S/C12H18BrN/c1-7(2)9-5-11(13)12(14)6-10(9)8(3)4/h5-8H,14H2,1-4H3
    • InChI Key: JGMKESDZZRPNRX-UHFFFAOYSA-N
    • SMILES: BrC1C(=CC(=C(C=1)C(C)C)C(C)C)N

Computed Properties

  • Exact Mass: 255.06226g/mol
  • Monoisotopic Mass: 255.06226g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 26Ų
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